Cas no 2228344-08-7 (2-(2,6-dimethoxy-4-methylphenyl)methyloxirane)

• Product Name: 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane
• CAS No: 2228344-08-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6304186
• PubChem ID: 165702621
• Update Time: 2025-05-22

2-(2,6-dimethoxy-4-methylphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane
• 2228344-08-7
• 2-[(2,6-dimethoxy-4-methylphenyl)methyl]oxirane
• EN300-1734213

• Inchi： 1S/C12H16O3/c1-8-4-11(13-2)10(6-9-7-15-9)12(5-8)14-3/h4-5,9H,6-7H2,1-3H3
• InChI Key： BGYRBNQWWYBLSC-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(=CC(C)=CC=1OC)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane

2-(2,6-Dimethoxy-4-methylphenyl)methyloxirane (CAS No. 2228344-08-7): A Comprehensive Technical Overview

In the realm of specialty chemicals, 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane (CAS No. 2228344-08-7) has garnered significant attention due to its unique structural properties and potential applications. This epoxide derivative, characterized by its dimethoxy and methylphenyl functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced material science, aligning with the growing demand for high-performance chemical building blocks.

The compound’s molecular structure features a methyloxirane ring attached to a 2,6-dimethoxy-4-methylphenyl group, which contributes to its reactivity and stability under controlled conditions. This combination of aromatic and epoxide functionalities makes it a valuable candidate for ring-opening reactions, a topic frequently searched by chemists investigating sustainable synthesis methods. Recent trends in green chemistry have further highlighted the importance of such intermediates, as they often enable fewer synthetic steps and reduced waste generation.

One of the most discussed applications of 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane lies in its potential role in pharmaceutical intermediates. With the rise of precision medicine and targeted drug delivery, the demand for structurally complex molecules like this epoxide has surged. Its ability to act as a precursor for chiral compounds is particularly noteworthy, as enantioselective synthesis remains a hot topic in drug development forums and academic research.

From an industrial perspective, the compound’s solubility and thermal stability are often queried in material science databases. These properties make it suitable for formulating high-temperature resins or coatings, addressing the need for durable materials in aerospace and electronics. Searches for epoxy-based polymers and crosslinking agents frequently intersect with discussions about this chemical, underscoring its relevance in cutting-edge applications.

Environmental and regulatory considerations also play a pivotal role in the compound’s adoption. While not classified as hazardous under major global standards, its handling requires adherence to good laboratory practices (GLP). This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a trending search term among chemical manufacturers aiming to meet sustainability benchmarks.

In analytical chemistry, CAS No. 2228344-08-7 is often referenced in studies involving HPLC and GC-MS techniques, as researchers seek reliable methods for its quantification and purity assessment. The compound’s UV absorption characteristics further make it a subject of interest in spectroscopic analysis, a common query in academic and industrial forums.

Looking ahead, the integration of AI-driven drug discovery and computational chemistry tools is expected to unlock new pathways for utilizing 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane. As machine learning models predict novel reactions, this compound may emerge as a key player in high-throughput screening workflows, a topic dominating recent scientific literature.

To summarize, 2-(2,6-dimethoxy-4-methylphenyl)methyloxirane (CAS No. 2228344-08-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug synthesis to advanced materials—reflect the evolving needs of industries prioritizing efficiency, sustainability, and performance. As research continues, this compound is poised to remain a focal point in discussions about next-generation chemical solutions.